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Compound of Interest

Compound Name: Stachydrine

Cat. No.: B192444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stachydrine, a proline betaine alkaloid found in various plants, including Leonurus japonicus

(Chinese Motherwort), has garnered significant interest for its diverse pharmacological

activities. Preclinical research has demonstrated its potential in the treatment of cardiovascular

diseases, neurodegenerative disorders, and certain types of cancer. This document provides

detailed application notes and protocols for the formulation of stachydrine for use in preclinical

animal studies, ensuring consistent and reliable delivery for efficacy and toxicology

assessments.

Physicochemical Properties of Stachydrine
Hydrochloride
Stachydrine is commonly used in its hydrochloride salt form (Stachydrine Hydrochloride,

C7H14ClNO2, MW: 179.64 g/mol ) due to its increased stability and solubility.

Solubility:

Water: Readily soluble.

Phosphate-Buffered Saline (PBS), pH 7.2: Soluble.
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Ethanol: Soluble.

Dimethyl Sulfoxide (DMSO): Soluble.

Storage:

Solid Form: Store at -20°C for long-term stability.

Stock Solutions:

In DMSO: Can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.

Aqueous solutions are not recommended for storage for more than one day. It is best

practice to prepare fresh aqueous solutions daily.

Data Presentation: Formulation and Dosing
Summary
The following table summarizes quantitative data on stachydrine formulations and their use in

preclinical animal studies.
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Paramete
r

Formulati
on
Details

Animal
Model

Administr
ation
Route

Dose
Range

Key
Findings /
Remarks

Referenc
e

Solubility

Stachydrin

e

Hydrochlori

de in

various

solvents

N/A N/A N/A

Soluble in

Water,

PBS,

Ethanol,

and

DMSO.

Oral

Formulatio

n 1

Stachydrin

e

Hydrochlori

de

dissolved

in normal

saline.

Mice
Oral

Gavage

6 - 12

mg/kg/day

Used in a

study

investigatin

g heart

failure.

Oral

Formulatio

n 2

Herba

Leonuri

extract

containing

stachydrine

.

Wistar

Rats

Oral

Gavage

14.5 g/kg

extract

(equivalent

to 166.3

mg/kg

stachydrine

)

Pharmacok

inetic

study.

Rapid

absorption

observed.

Intravenou

s

Formulatio

n 1

Stachydrin

e dissolved

in an

unspecified

vehicle.

Wistar

Rats

Intravenou

s Injection
10 mg/kg

Pharmacok

inetic

evaluation.
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Intravenou

s

Formulatio

n 2

(General

Purpose)

10%

DMSO,

40%

PEG300,

5% Tween-

80, 45%

Saline.

General
Intravenou

s Injection

Max

concentrati

on: 2.5

mg/mL

A common

vehicle for

poorly

soluble

compound

s, also

suitable for

stachydrine

.

Pharmacok

inetics

(Oral -

Extract)

Herba

Leonuri

extract in

Wistar

Rats.

Wistar

Rats

Oral

Gavage

14.5 g/kg

extract

Cmax:

1608 ± 267

ng/mL,

Tmax: 0.75

± 0.27 h.

Pharmacok

inetics (IV)

Stachydrin

e in Wistar

Rats.

Wistar

Rats

Intravenou

s Injection
10 mg/kg

Cmax:

6396.3

ng/mL.

Experimental Protocols
Preparation of Formulations
1. Saline-Based Formulation for Oral Administration

This is a simple and common formulation for water-soluble compounds like stachydrine
hydrochloride.

Materials:

Stachydrine Hydrochloride powder

Sterile 0.9% Sodium Chloride (Normal Saline)

Sterile conical tubes or vials

Vortex mixer
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Analytical balance

Protocol:

Weigh the required amount of Stachydrine Hydrochloride powder using an analytical

balance.

Transfer the powder to a sterile conical tube or vial.

Add the calculated volume of sterile normal saline to achieve the desired final

concentration.

Vortex the solution until the stachydrine hydrochloride is completely dissolved.

Visually inspect the solution to ensure it is clear and free of particulates.

Prepare this solution fresh on the day of administration.

2. DMSO/PEG300/Tween-80/Saline Formulation for Intravenous Administration

This formulation is suitable for achieving higher concentrations of stachydrine or for

compounds with limited aqueous solubility.

Materials:

Stachydrine Hydrochloride powder

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile 0.9% Sodium Chloride (Normal Saline)

Sterile conical tubes

Vortex mixer
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Protocol:

Prepare a stock solution of stachydrine hydrochloride in DMSO (e.g., 25 mg/mL).

In a sterile conical tube, add the required volume of the stachydrine/DMSO stock

solution.

Add PEG300 to the tube. The final volume of PEG300 should be 40% of the total

formulation volume.

Vortex the mixture until it is a clear solution.

Add Tween-80 to the mixture. The final volume of Tween-80 should be 5% of the total

formulation volume.

Vortex again until the solution is homogeneous.

Slowly add sterile normal saline to the mixture while vortexing to reach the final desired

volume. The final volume of saline will be 45% of the total.

The final composition of the vehicle should be 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.

The final concentration of stachydrine in this vehicle should not exceed 2.5 mg/mL.

Prepare this formulation fresh before each use.

Animal Administration Protocols
1. Oral Gavage in Mice

Materials:

Prepared stachydrine formulation

Appropriately sized syringe (e.g., 1 mL)

Sterile, ball-tipped oral gavage needle (20-22 gauge for mice)
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Animal scale

Protocol:

Weigh the mouse to determine the correct volume of the formulation to administer.

Draw the calculated volume of the stachydrine solution into the syringe fitted with the

gavage needle.

Gently but firmly restrain the mouse by scruffing the neck and back to immobilize the head

and body.

Introduce the gavage needle into the mouth, slightly to one side of the oral cavity.

Gently advance the needle along the roof of the mouth and down the esophagus. The

needle should pass with minimal resistance. If resistance is met, withdraw and reposition.

Once the needle is in the stomach, slowly administer the solution.

Smoothly withdraw the gavage needle.

Return the mouse to its cage and monitor for any signs of distress.

2. Intravenous (Tail Vein) Injection in Rats

Materials:

Prepared stachydrine formulation

Appropriately sized syringe (e.g., 1 mL) with a small gauge needle (e.g., 27-30 gauge)

A rat restrainer

Heat lamp or warm water to dilate the tail veins

Protocol:

Place the rat in a suitable restrainer, allowing access to the tail.
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Warm the tail using a heat lamp or by immersing it in warm water to cause vasodilation,

making the lateral tail veins more visible.

Draw the calculated volume of the stachydrine formulation into the syringe.

Wipe the tail with an alcohol swab.

Identify one of the lateral tail veins.

Insert the needle, bevel up, into the vein at a shallow angle.

To confirm placement, you may see a small flash of blood in the needle hub.

Slowly inject the solution. If swelling occurs at the injection site, the needle is not in the

vein; withdraw and try again at a more proximal site.

After successful injection, withdraw the needle and apply gentle pressure to the injection

site with a piece of gauze to prevent bleeding.

Return the rat to its cage and monitor its condition.

**

To cite this document: BenchChem. [Formulation of Stachydrine for Preclinical Animal
Studies: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192444#formulation-of-stachydrine-for-preclinical-
animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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